Cas no 2460756-90-3 (3,3-dioxo-3lambda6-thiabicyclo3.3.1nonane-7-carboxylic acid)

• Product Name: 3,3-dioxo-3lambda6-thiabicyclo3.3.1nonane-7-carboxylic acid
• CAS No: 2460756-90-3
• MF: C₉H₁₄O₄S
• MW: 218.270061969757
• MDL: MFCD32703146
• CID: 5359780
• PubChem ID: 154856828
• Update Time: 2023-11-27

3,3-dioxo-3lambda6-thiabicyclo3.3.1nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-Dioxo-3lambda6-thiabicyclo[3.3.1]nonane-7-carboxylic acid
• Z4527359710
• 3,3-dioxo-3lambda6-thiabicyclo3.3.1nonane-7-carboxylic acid

• MDL： MFCD32703146
• Inchi： 1S/C9H14O4S/c10-9(11)8-2-6-1-7(3-8)5-14(12,13)4-6/h6-8H,1-5H2,(H,10,11)
• InChI Key： OARFIYWJNCZNGV-UHFFFAOYSA-N
• SMILES： S1(CC2CC(C(=O)O)CC(C1)C2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• XLogP3: 0.3
• Topological Polar Surface Area: 79.8